2-({[3-(3-Ethoxyphenyl)-1,2,4-oxadiazol-5-YL]methyl}sulfanyl)-6-phenylpyrimidin-4-OL
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Overview
Description
2-({[3-(3-Ethoxyphenyl)-1,2,4-oxadiazol-5-YL]methyl}sulfanyl)-6-phenylpyrimidin-4-OL is a useful research compound. Its molecular formula is C21H18N4O3S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Spectral Studies
Research has been conducted on the synthesis of novel derivatives involving similar structural frameworks to the specified compound, highlighting their potential in various biological applications. For instance, studies on the synthesis of 1H-1,4-Diazepine derivatives from sulphonation and condensation processes have been reported, indicating their relevance in antimicrobial, antifungal, and anthelmintic activities (Rajesh Kumar & Y. Joshi, 2010). Similar synthetic approaches have been utilized to create 3H-1,5-Benzodiazepine derivatives, showcasing a methodological relevance to the synthesis of complex molecules with potential biological activities (R. Kumar & Y. Joshi, 2009).
Biological Activity
Several studies focus on the biological activity of compounds within the same family as the specified chemical, demonstrating their potential in antimicrobial and antifungal applications. For instance, thiazoles and their fused derivatives have been studied for their antimicrobial activities against bacterial and fungal strains, indicating the broader application of such compounds in combating microbial infections (Wagnat W. Wardkhan et al., 2008). Furthermore, computational and pharmacological evaluations of heterocyclic derivatives, including oxadiazole and pyrazoles, have been conducted for toxicity assessment, tumor inhibition, and anti-inflammatory actions, showcasing the therapeutic potential of such compounds (M. Faheem, 2018).
Antimicrobial Agents
The development of novel structures derived from benzimidazole and oxadiazole compounds as anti-Helicobacter pylori agents highlights the targeted application of such molecules in treating infections caused by specific pathogens. These compounds have been evaluated for their microbiological efficacy against various H. pylori strains, offering insights into the design of novel antimicrobial agents (D. Carcanague et al., 2002).
Mechanism of Action
Target of Action
It’s known that compounds with a 1,2,4-oxadiazole scaffold have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . Therefore, it’s plausible that this compound may also target similar biological entities.
Mode of Action
The exact mode of action of this compound is currently unknown. Compounds with similar structures have been found to exhibit anti-microbial activity . This suggests that the compound may interact with its targets to inhibit their function, thereby preventing the growth or replication of infectious agents.
Biochemical Pathways
Given the anti-infective activities of similar compounds , it’s likely that this compound interferes with the biochemical pathways essential for the survival or replication of infectious agents.
Result of Action
Given the anti-infective activities of similar compounds , it’s likely that this compound inhibits the growth or replication of infectious agents at the molecular and cellular levels.
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[[3-(3-ethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-4-phenyl-1H-pyrimidin-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N4O3S/c1-2-27-16-10-6-9-15(11-16)20-24-19(28-25-20)13-29-21-22-17(12-18(26)23-21)14-7-4-3-5-8-14/h3-12H,2,13H2,1H3,(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNPBPURJVOLIRM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NOC(=N2)CSC3=NC(=CC(=O)N3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.